N-(3-{[3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanoyl]amino}phenyl)-2-methylpropanamide
Catalog No.
S1591924
CAS No.
M.F
C20H21N3O5S
M. Wt
415.5 g/mol
Availability
Inquiry
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Product Name
N-(3-{[3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanoyl]amino}phenyl)-2-methylpropanamide
IUPAC Name
2-methyl-N-[3-[3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanoylamino]phenyl]propanamide
Molecular Formula
C20H21N3O5S
Molecular Weight
415.5 g/mol
InChI
InChI=1S/C20H21N3O5S/c1-13(2)19(25)22-15-7-5-6-14(12-15)21-18(24)10-11-23-20(26)16-8-3-4-9-17(16)29(23,27)28/h3-9,12-13H,10-11H2,1-2H3,(H,21,24)(H,22,25)
InChI Key
UPVBCQBQAFJBKI-UHFFFAOYSA-N
SMILES
CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O
Canonical SMILES
CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O
XLogP3
1.6
Dates
Modify: 2023-07-18
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